[(Z)-(2-Methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate

• CAS No.: 116-06-3
• Product Name: [(Z)-(2-Methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate
• Molecular Formula: C7H14N2O2S; CH3SC(CH3)2CH=NOCONHCH3; C7H14N2O2S
• Molecular Weight: 190.27 g/mol
• IUPAC Name: [(Z)-(2-methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate
• Standard InChI: InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-
• Standard InChIKey: QGLZXHRNAYXIBU-WEVVVXLNSA-N
• Isomeric SMILES: CC(C)(/C=N\OC(=O)NC)SC
• Impurities: Impurities likely to be present in technical aldicarb in concentrations of over 100 ppm include the following: (CH3)2C(SCH3)CH:NOH, (CH3)2C(OC2H5)CH:NOCONHCH3, (CH3)2C(SOCH3)CH:NOCONHCH3, (CH3)2C(SCH3)CN, CH3NHCONHCH3, CH3NHCONC(CONHCH3)CH3, (CH3)2C(SCH3)CH:NOCON(CONHCH3)CH3
• SMILES: CC(C)(C=NOC(=O)NC)SC
• Canonical SMILES: CC(C)(C=NOC(=O)NC)SC
• Appearance: Assay:≥98%A crystalline solid
• Boiling Point: Decomposes (NTP, 1992); decomposes
• Colorform: Crystals from isopropyl ethe
• Density: 1.195 at 77 °F (EPA, 1998); Specific gravity: 1.1950 at 25 °C; 1.195
• Melting Point: 210 to 214 °F (EPA, 1998); 99.0 °C; 99-100 °C; 100 °C; 210-214°F
• Physical Description: Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998); COLOURLESS CRYSTALS.; White crystals with a slightly sulfurous odor. Commercial formulations are granular.
• Description: Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998); Aldicarb is the oxime carbamate resulting from the addition of 2-methyl-2-(methylsulfanyl)propanaldoxime to methyl isocyanate. A member of the class of oxime carbamate insecticides, aldicarb is a mixture of E and Z isomers; it is not known which isomer is more active. It has a role as a carbamate insecticide, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide and a nematicide. It derives from a 2-methyl-2-(methylsulfanyl)propanal oxime and a methyl isocyanate.; Carbamate derivative used as an insecticide, acaricide, and nematocide.
• Shelf Life: Aldicarb is stable under normal storage conditions and in acidic media but decomposes rapidly in alkaline media and at temperatures above 100 °C.; Analysis ... indicated that this material had not changed under storage conditions for approx 4 years.; Stable in neutral, acidic, & weakly alkaline media.
• Solubility: 0.1 to 1.0 mg/mL at 72° F (NTP, 1992); 0.03 M; Sparingly soluble in certain organic solvents, most soluble in chloroform and acetone; Aldicarb solubilities (expressed as %) at various temperatures.; Table: Percent Solubility [Table#3195]; ; 350 g/kg, acetone; 300 g/kg, dichloromethane; 150 g/kg, benzene; 150 g/kg, xylene; all at 25 °C; In water, 4,930 mg/L at 20 °C; Practically insoluble in hexane; Solubility in water, g/100ml at 25 °C: 0.6
• Synonyms: Aldicarb; ENT 27,093; ENT-27,093; ENT27,093; Temik; UC 21,149; UC 21149; UC-21,149; UC-21149; UC21,149; UC21149
• Vapor Pressure: Less than 0.5 at 68F (EPA, 1998); 3.47e-05 mmHg; 2.9X10-5 mm Hg at 20 °C; Vapor pressure, Pa at 25 °C: 0.01; <0.5
• PubChem Compound: 5353395
• Last Modified: Nov 12 2021